4-((4-Phenylpiperidin-1-yl)methyl)benzoic acid hydrochloride

• IUPAC Name: 4-[(4-phenylpiperidin-1-yl)methyl]benzoic acid;hydrochloride
• InChI: InChI=1S/C19H21NO2.ClH/c21-19(22)18-8-6-15(7-9-18)14-20-12-10-17(11-13-20)16-4-2-1-3-5-16;/h1-9,17H,10-14H2,(H,21,22);1H
• InChI Key: OYVKJONVAAJCJK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=CC=CC=C2)CC3=CC=C(C=C3)C(=O)O.Cl
• Molecular Formula: C19H22ClNO2
• Molecular Weight: 331.8 g/mol

Description

4-((4-Phenylpiperidin-1-yl)methyl)benzoic acid hydrochloride is a chemical compound that features a piperidine ring substituted with a phenyl group and a benzoic acid moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-((4-Phenylpiperidin-1-yl)methyl)benzoic acid hydrochloride typically involves the following steps:

Formation of the Piperidine Ring: The piperidine ring is synthesized by reacting a suitable amine with a ketone or aldehyde under reductive amination conditions.

Substitution with Phenyl Group: The phenyl group is introduced via a Friedel-Crafts alkylation reaction, where the piperidine ring is treated with a phenyl halide in the presence of a Lewis acid catalyst.

Attachment of Benzoic Acid Moiety: The benzoic acid moiety is attached through a nucleophilic substitution reaction, where the piperidine derivative is reacted with a benzoic acid derivative under basic conditions.

Formation of Hydrochloride Salt: The final step involves converting the free base into its hydrochloride salt by treating it with hydrochloric acid.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves optimizing reaction conditions to maximize yield and purity while minimizing costs and environmental impact. Techniques such as continuous flow synthesis and the use of green chemistry principles are often employed.

Chemical Reactions Analysis

Types of Reactions

4-((4-Phenylpiperidin-1-yl)methyl)benzoic acid hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride to yield alcohols or amines.

Substitution: The compound can undergo nucleophilic substitution reactions, where the benzoic acid moiety can be replaced with other functional groups using suitable nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydroxide in aqueous or alcoholic medium.

Major Products

Oxidation: Corresponding ketones or carboxylic acids.

Reduction: Alcohols or amines.

Substitution: Derivatives with different functional groups replacing the benzoic acid moiety.

Scientific Research Applications

4-((4-Phenylpiperidin-1-yl)methyl)benzoic acid hydrochloride has several scientific research applications:

Medicinal Chemistry: It is used as an intermediate in the synthesis of pharmaceutical compounds, particularly those targeting the central nervous system.

Organic Synthesis: The compound serves as a building block for the synthesis of more complex molecules in organic chemistry.

Biological Studies: It is used in studies investigating the interaction of piperidine derivatives with biological targets.

Industrial Applications: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-((4-Phenylpiperidin-1-yl)methyl)benzoic acid hydrochloride involves its interaction with specific molecular targets, such as receptors or enzymes. The piperidine ring and phenyl group contribute to its binding affinity and selectivity. The compound may modulate the activity of neurotransmitter receptors or inhibit enzyme activity, leading to its observed effects.

Comparison with Similar Compounds

Similar Compounds

4-Phenylpiperidine: A simpler analog with a phenyl group attached to the piperidine ring.

4-(4-Chlorophenyl)piperidine: A derivative with a chlorine substituent on the phenyl ring.

4-(4-Methylphenyl)piperidine: A derivative with a methyl group on the phenyl ring.

Uniqueness

4-((4-Phenylpiperidin-1-yl)methyl)benzoic acid hydrochloride is unique due to the presence of both the piperidine ring and the benzoic acid moiety, which confer distinct chemical and biological properties. Its structure allows for versatile chemical modifications and interactions with various biological targets, making it valuable in medicinal chemistry and other research fields.